N~2~-(4-chlorobenzyl)-N~1~-(2,3-dimethylphenyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[benzenesulfonyl-[(4-chlorophenyl)methyl]amino]-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C23H23ClN2O3S/c1-17-7-6-10-22(18(17)2)25-23(27)16-26(15-19-11-13-20(24)14-12-19)30(28,29)21-8-4-3-5-9-21/h3-14H,15-16H2,1-2H3,(H,25,27)
• InChI Key: MVEXTFKMNMAEDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN(CC2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=CC=C3)C
• Molecular Formula: C23H23ClN2O3S
• Molecular Weight: 443.0 g/mol

Description

N~2~-(4-chlorobenzyl)-N~1~-(2,3-dimethylphenyl)-N~2~-(phenylsulfonyl)glycinamide, also known as CGP 49823, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in the 1990s and has since been extensively studied for its mechanism of action and potential therapeutic applications.

Mechanism of Action

The mechanism of action of N~2~-(4-chlorobenzyl)-N~1~-(2,3-dimethylphenyl)-N~2~-(phenylsulfonyl)glycinamide 49823 involves its ability to bind to the ATP-binding site of protein kinases, thereby inhibiting their activity. This results in the disruption of cell cycle progression and other cellular processes that are regulated by these kinases.
Biochemical and Physiological Effects:
N~2~-(4-chlorobenzyl)-N~1~-(2,3-dimethylphenyl)-N~2~-(phenylsulfonyl)glycinamide 49823 has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation and induction of apoptosis in cancer cells. It has also been shown to have anti-inflammatory effects and to protect against neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N~2~-(4-chlorobenzyl)-N~1~-(2,3-dimethylphenyl)-N~2~-(phenylsulfonyl)glycinamide 49823 for lab experiments is its specificity for protein kinases, which allows researchers to study the effects of kinase inhibition on various cellular processes. However, its potency and selectivity can also be a limitation, as it may not be effective against all kinases or in all cell types.

Future Directions

There are several future directions for research on N~2~-(4-chlorobenzyl)-N~1~-(2,3-dimethylphenyl)-N~2~-(phenylsulfonyl)glycinamide 49823, including the development of more potent and selective inhibitors, the identification of new targets for kinase inhibition, and the investigation of its potential therapeutic applications in cancer and other diseases. Additionally, more studies are needed to fully understand the biochemical and physiological effects of N~2~-(4-chlorobenzyl)-N~1~-(2,3-dimethylphenyl)-N~2~-(phenylsulfonyl)glycinamide 49823 and its mechanism of action.

Scientific Research Applications

N~2~-(4-chlorobenzyl)-N~1~-(2,3-dimethylphenyl)-N~2~-(phenylsulfonyl)glycinamide 49823 has been used in a variety of scientific research applications, including studies on the role of protein kinases in cancer and other diseases. It has been shown to inhibit the activity of several protein kinases, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3 (GSK-3), which are involved in cell cycle regulation and other cellular processes.